4-(4-Chlorophenyl)-1,3-thiazole

• IUPAC Name: 4-(4-chlorophenyl)-1,3-thiazole
• InChI: InChI=1S/C9H6ClNS/c10-8-3-1-7(2-4-8)9-5-12-6-11-9/h1-6H
• InChI Key: NHPGTSMKZRIWCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC=N2)Cl
• Molecular Formula: C9H6ClNS
• DSSTOX Substance ID: DTXSID101311782
• Molecular Weight: 195.67 g/mol
• CAS RN: 1826-22-8

Description

Synthesis Analysis

The synthesis of a similar compound, “2-amino-4-(4-chloro phenyl)-1,3-thiazole”, was reported in a study. The compound was synthesized by refluxing thiourea with para-chloro phenacyl bromide in absolute methanol. The condensation of the amine compound with phenylisothiocyanate in the presence of pyridine produced a derivative.

Scientific Research Applications

• Corrosion Inhibition : 4-(4-Chlorophenyl)-1,3-thiazole derivatives have been studied for their corrosion inhibition properties. The inhibition performances of thiazole derivatives against corrosion of iron were predicted using quantum chemical parameters and molecular dynamics simulations (Kaya et al., 2016).

• Antimicrobial Activity : These compounds have shown antimicrobial properties. The antimicrobial activity of 2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl-4,5-dihydro-1H-pyrazol-1-yl]-4-(4-methoxyphenyl)-1,3-thiazol was evaluated and found to exhibit antifungal and antibacterial effects (Viji et al., 2020).

• Potential Use in Cancer Therapy : Investigations have been made into the potential use of this compound derivatives in cancer therapy. Studies on the molecular docking of these compounds with cancer proteins suggest potential applications in this field (Shanmugapriya et al., 2022).

• Anti-inflammatory Properties : Some derivatives of this compound have shown anti-inflammatory activity, particularly as inhibitors of 5-lipoxygenase, an enzyme involved in inflammation-related diseases (Suh et al., 2012).

• Neurodegenerative Therapeutics : Research has also explored the role of 4-(4-Chlorophenyl)thiazol-2-amines as potential neurodegenerative therapeutics with anti-inflammatory properties based on dual DNase I and 5-LO inhibition, showing promise for the development of novel Alzheimer's therapeutics (Šmelcerović et al., 2019).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as pyraclostrobin , are known to inhibit mitochondrial respiration by blocking electron transfer within the respiratory chain . This disruption of cellular biochemical processes results in the cessation of fungal growth .

Mode of Action

Based on the action of structurally similar compounds, it can be hypothesized that it might interact with its targets (possibly mitochondrial components) and disrupt their normal functioning, leading to changes at the cellular level .

Biochemical Pathways

Compounds like pyraclostrobin, which are structurally similar, are known to affect the mitochondrial respiratory chain . This disruption can lead to downstream effects such as the cessation of fungal growth .

Result of Action

Based on the action of structurally similar compounds, it can be hypothesized that it might lead to the disruption of normal cellular processes, possibly leading to the cessation of growth in certain organisms .

Q & A

Q1: What can you tell us about the structure of 4-(4-Chlorophenyl)-1,3-thiazole and its derivatives based on the provided research?

A1: The research focuses on derivatives of this compound, specifically highlighting the compound 2-(4-Chloro-3-nitrophenyl)-4-(4-chlorophenyl)-1,3-thiazole []. This derivative has a molecular formula of C₁₅H₈Cl₂N₂O₂S []. The crystal structure reveals two molecules per asymmetric unit. Importantly, the research highlights the dihedral angles between the different rings in this structure:

• 4-chlorophenyl ring and thiazole ring: 7.1° and 7.4° []

Q2: Does the research indicate any potential applications for this compound derivatives?

A2: Yes, the research suggests that N-aryl-4-aryl-1,3-thiazole-2-amine derivatives, which are structurally related to this compound, could be promising candidates for anti-inflammatory drugs []. This is because they demonstrate direct inhibition of 5-lipoxygenase (5-LOX) [], a key enzyme involved in the synthesis of leukotrienes, which are inflammatory mediators. Specifically, the derivative N-(3,5-dimethylphenyl)-4-(4-chlorophenyl)-1,3-thiazole-2-amine showed potent anti-inflammatory activity as a 5-LOX inhibitor []. While this research doesn't directly test this compound itself, it highlights the potential of this core structure for developing new therapeutics.